Cas no 51264-21-2 (2-([2-(PHENOXYACETYL)HYDRAZINO]CARBONYL)BENZOIC ACID)

2-([2-(Phenoxyacetyl)hydrazino]carbonyl)benzoic acid is a specialized organic compound featuring a benzoic acid core functionalized with a phenoxyacetyl hydrazine moiety. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly in the preparation of hydrazide derivatives and heterocyclic scaffolds. Its dual functional groups—carboxylic acid and hydrazine—enable versatile applications in coupling reactions, chelation, and as an intermediate in pharmaceutical or agrochemical synthesis. The compound's stability under controlled conditions and precise reactivity profile enhance its utility in targeted organic transformations. Suitable for research and industrial applications, it offers a reliable building block for complex molecular architectures.

2-([2-(PHENOXYACETYL)HYDRAZINO]CARBONYL)BENZOIC ACID structure

51264-21-2 structure

Product Name:2-([2-(PHENOXYACETYL)HYDRAZINO]CARBONYL)BENZOIC ACID

CAS No:51264-21-2

MF:

MW:

MDL:MFCD00301057

CID:4786259

Update Time:2025-06-08

2-([2-(PHENOXYACETYL)HYDRAZINO]CARBONYL)BENZOIC ACID Chemical and Physical Properties

Names and Identifiers

- 2-([2-(PHENOXYACETYL)HYDRAZINO]CARBONYL)BENZOIC ACID
- 2-[N'-(2-PHENOXY-ACETYL)-HYDRAZINOCARBONYL]-BENZOIC ACID
- 1,2-Benzenedicarboxylic acid, 1-[2-(2-phenoxyacetyl)hydrazide]
- MDL： MFCD00301057

2-([2-(PHENOXYACETYL)HYDRAZINO]CARBONYL)BENZOIC ACID Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Matrix Scientific	173626-1g	2-{[2-(2-Phenoxyacetyl)hydrazino]carbonyl}benzoic acid	51264-21-2	1g	$316.00	2023-09-10
Matrix Scientific	173626-5g	2-{[2-(2-Phenoxyacetyl)hydrazino]carbonyl}benzoic acid	51264-21-2	5g	$810.00	2023-09-10
Matrix Scientific	173626-10g	2-{[2-(2-Phenoxyacetyl)hydrazino]carbonyl}benzoic acid	51264-21-2	10g	$1170.00	2023-09-10

2-([2-(PHENOXYACETYL)HYDRAZINO]CARBONYL)BENZOIC ACID Related Literature

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Additional information on 2-([2-(PHENOXYACETYL)HYDRAZINO]CARBONYL)BENZOIC ACID

Comprehensive Overview of 2-([2-(PHENOXYACETYL)HYDRAZINO]CARBONYL)BENZOIC ACID (CAS No. 51264-21-2)

The compound 2-([2-(PHENOXYACETYL)HYDRAZINO]CARBONYL)BENZOIC ACID (CAS No. 51264-21-2) is a specialized organic molecule with a unique structure combining a benzoic acid backbone and a phenoxyacetyl hydrazine moiety. This configuration grants it distinct chemical properties, making it a subject of interest in pharmaceutical research, agrochemical development, and material science. Its hydrazine-based functional group is particularly noteworthy, as it often contributes to biological activity and chelating capabilities.

In recent years, the demand for hydrazine derivatives like 2-([2-(PHENOXYACETYL)HYDRAZINO]CARBONYL)BENZOIC ACID has surged due to their potential applications in drug discovery. Researchers are exploring its role as a precursor for bioactive molecules, especially in designing enzyme inhibitors or antimicrobial agents. The compound's carboxylic acid group further enhances its versatility, enabling conjugation with other molecules for targeted delivery systems—a hot topic in precision medicine.

From an industrial perspective, 51264-21-2 has garnered attention for its potential in green chemistry initiatives. Its molecular structure allows for modifications that could reduce environmental impact in synthesis processes. This aligns with global trends toward sustainable chemical production, a frequently searched topic among professionals seeking eco-friendly alternatives. Additionally, its aromatic and hydrazide components make it a candidate for advanced polymer research, where thermal stability and biodegradability are prioritized.

Analytical studies of 2-([2-(PHENOXYACETYL)HYDRAZINO]CARBONYL)BENZOIC ACID often focus on its spectroscopic characterization, including NMR and IR spectroscopy, to confirm purity and reactivity. These methods are critical for quality control in laboratories, a recurring concern for buyers in the fine chemicals market. Furthermore, computational modeling (in silico studies) of this compound has gained traction, as AI-driven drug design tools increasingly predict its interactions with biological targets.

Despite its niche status, CAS No. 51264-21-2 exemplifies how multifunctional organic compounds bridge gaps between disciplines. Whether in medicinal chemistry or material innovation, its dual-functional architecture offers a template for developing next-generation solutions. As interest grows in tailored molecular designs, this compound’s relevance is likely to expand, reflecting broader shifts toward customization in chemical sciences.